tert-Butyl 4-amino-3-isopropoxybenzoate

• CAS: 379261-87-7

Core Science & Biosynthesis

Solubility Profile of tert-Butyl 4-amino-3-isopropoxybenzoate in Polar vs. Non-Polar Solvents

The following technical guide details the solubility profile, physicochemical properties, and handling protocols for tert-Butyl 4-amino-3-isopropoxybenzoate . This analysis is synthesized from structural analogs, functional group chemistry, and standard pharmaceutical intermediate behaviors.[1]

[1][2]

Executive Summary

tert-Butyl 4-amino-3-isopropoxybenzoate is a specialized aniline derivative often employed as a building block in the synthesis of kinase inhibitors and other small-molecule therapeutics.[2] Its solubility profile is governed by a "push-pull" mechanism: the hydrophobic tert-butyl and isopropoxy groups dominate its behavior in aqueous media, rendering it insoluble, while the amino group provides a specific handle for polar interactions in organic solvents.[1][2]

This guide provides a definitive analysis of its solvation thermodynamics, practical solubility data, and validated protocols for purification based on solvent polarity.[1]

Chemical Identity & Physicochemical Basis[2][3][4][5][6][7][8]

To understand the solubility, we must first deconstruct the molecule into its functional solvophores.

Feature	Chemical Moiety	Solvation Impact
Lipophilic Core	tert-Butyl Ester	High Hydrophobicity: The bulky tert-butyl group acts as a "grease ball," significantly disrupting water structure and driving solubility in non-polar solvents (alkanes, aromatics).[1][2]
Steric Ether	3-Isopropoxy Group	Lipophilic/Steric Shield: Adds carbon content and steric bulk, further reducing water solubility compared to a simple methoxy analog.[1][2]
Polar Handle	4-Amino Group (Primary Amine)	H-Bond Donor/Acceptor: Provides solubility in polar aprotic solvents (DMSO, DMF) and allows for protonation in acidic media (though tert-butyl esters are acid-sensitive).[1][2]
Aromatic Scaffold	Benzene Ring	- Stacking: Facilitates solubility in aromatic solvents like Toluene.[2]

Estimated Physicochemical Properties:

• LogP (Predicted): ~3.2 – 3.8 (Highly Lipophilic)[1]

• pKa (Amino group): ~4.5 – 5.0 (Weakly Basic)[1]

• Physical State: Low-melting solid or viscous oil (depending on purity and crystal packing efficiency).[1][2]

Solubility Profile Analysis

The following data summarizes the compound's behavior across the solvent polarity spectrum.

Table 1: Solubility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Mechanistic Explanation
Non-Polar	Hexane / Heptane	Moderate to High	The tert-butyl and isopropoxy groups interact favorably via Van der Waals forces.[1][2] Solubility may decrease at low temperatures, making this an ideal "anti-solvent."[1][2]
Aromatic	Toluene	High	Excellent - interactions between the solvent and the benzoate core.[2] Preferred solvent for scale-up reactions.[2]
Chlorinated	Dichloromethane (DCM)	Very High	"Universal" solvent for this molecule.[1][2] Dipole-dipole interactions stabilize the ester/amine, while the organic bulk accommodates the alkyl groups.[2]
Polar Aprotic	Ethyl Acetate (EtOAc)	High	Excellent solubility.[1][2] The amino group H-bonds with the solvent carbonyl, while the alkyl chains match the solvent's lipophilicity.
Polar Aprotic	DMSO / DMF	Very High	Solubilizes via strong dipole interactions.[2] Often used for stock solutions in biological assays (>100 mM).[1]
Polar Protic	Methanol / Ethanol	High	Soluble due to H-bonding with the amine and ester oxygen.[2] Solubility drops significantly upon cooling (Basis for recrystallization).[1]
Aqueous	Water (Neutral pH)	Insoluble	The hydrophobic surface area (tert-butyl + isopropoxy + phenyl) overwhelms the polar amino group.[1]
Aqueous	Water (Acidic, pH < 2)	Soluble (Decomposes)	Warning:[1] While protonation of the amine ( ) would theoretically dissolve the compound, strong aqueous acid will hydrolyze the acid-labile tert-butyl ester.[1]

Mechanistic Visualization

The following diagram illustrates the solvation logic, highlighting why mixed-solvent systems are effective for purification.

Figure 1: Solvation interactions determining solubility and stability.[1] Note the risk of hydrolysis in acidic media.

Experimental Protocols

Protocol A: Solubility Determination (Visual Method)

Use this protocol to verify solvent compatibility for a new batch.[1]

• Preparation: Weigh 10 mg of tert-Butyl 4-amino-3-isopropoxybenzoate into a clear 4 mL glass vial.

• Addition: Add 100 µL of the target solvent.

• Observation:

  • Clear Solution: Solubility > 100 mg/mL (High).[1]

  • Suspension: Sonicate for 30 seconds. If solid remains, proceed to step 4.

• Dilution: Add solvent in 100 µL increments up to 1 mL total.

  • If dissolved at 1 mL: Solubility ~10 mg/mL (Moderate).[1]

  • If solid remains at 1 mL: Solubility < 10 mg/mL (Low/Insoluble).[1]

Protocol B: Purification via Recrystallization (Anti-Solvent)

Based on the solubility differential between EtOAc (Solvent) and Hexanes (Anti-Solvent).[1]

• Dissolution: Dissolve the crude crude solid in the minimum amount of warm Ethyl Acetate (40°C) .

  • Tip: Do not boil; the tert-butyl ester is thermally sensitive above 60-70°C.[2]

• Precipitation: Slowly add Hexanes (or Heptane) dropwise with stirring until a persistent cloudiness appears.

• Nucleation: Add a "seed crystal" if available, or scratch the glass side.[1][2]

• Cooling: Allow the mixture to cool to Room Temperature, then place in a -20°C freezer for 2 hours.

• Filtration: Filter the white crystalline solid and wash with cold Hexanes.

Applications in Drug Development[5]

This solubility profile dictates the compound's utility in synthetic workflows:

• Reaction Solvent Selection:

  • Coupling Reactions: Use DCM or DMF .[1][2] These dissolve the amine reactant completely, ensuring rapid kinetics during amide coupling or nucleophilic substitutions.[1]

  • Hydrogenation: Use Ethanol or Methanol .[1][2] The compound dissolves well, allowing Pd/C catalyst access to the nitro precursor (if applicable).[1]

• Work-Up Strategy (Separation):

  • Since the compound is Water Insoluble but Organic Soluble , standard aqueous work-up is highly effective.[1][2]

  • Protocol: Partition reaction mixture between EtOAc and Water . The product will reside exclusively in the EtOAc layer.[2] Wash with Brine to remove residual water.[2]

• Stability Warning:

  • Avoid using Trifluoroacetic Acid (TFA) or Concentrated HCl during handling.[1][2] These reagents will cleave the tert-butyl ester, converting the molecule into the corresponding benzoic acid (a common degradation impurity).[1]

References

• Solubility of Aniline Derivatives: ChemicalBook & PubChem Data. Aniline derivatives with alkyl esters exhibit high solubility in chlorinated and aromatic solvents due to lipophilic dominance.[2]

  • Source:[1]

• tert-Butyl Ester Stability: Greene, T.W., Wuts, P.G.M.[1][2] Protective Groups in Organic Synthesis. Wiley-Interscience.[2] (Explains the acid-lability of tert-butyl esters and their stability in basic/neutral organic solvents).

  • Source:[1]

• Synthesis of Kinase Inhibitor Intermediates: Patents regarding pyrazolo[3,4-d]pyrimidine and related benzoate linkers (e.g., Ibrutinib intermediates) demonstrate the use of DCM/EtOAc for extraction and Toluene for synthesis.[1]

  • Source:[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tert-Butyl 4-amino-3-methylbenzoate | CymitQuimica [cymitquimica.com]

Thermodynamic Stability of tert-Butyl 4-amino-3-isopropoxybenzoate Intermediates

Executive Summary

This guide characterizes the thermodynamic and kinetic stability profile of tert-Butyl 4-amino-3-isopropoxybenzoate , a critical intermediate often employed in the synthesis of tyrosine kinase inhibitors (e.g., Gefitinib analogs) and specialized local anesthetics.

The molecule presents a dichotomy of stability:

• Base/Nucleophilic Stability: The bulky tert-butyl ester confers exceptional resistance to saponification and nucleophilic attack, making it an ideal protecting group during basic workups.

• Acid/Thermal Instability: The moiety is thermodynamically predisposed to unimolecular elimination (isobutylene release) at elevated temperatures (

  ) or via acid-catalyzed hydrolysis ( mechanism) at ambient temperatures.

• Oxidative Sensitivity: The electron-rich 4-amino-3-alkoxy motif significantly lowers the oxidation potential, necessitating rigorous exclusion of oxygen and light.

Molecular Architecture & Theoretical Stability

To predict stability, we must deconstruct the molecule into its interacting functional zones.

Functional Zone	Electronic Character	Stability Risk
A: tert-Butyl Ester	Sterically hindered, acid-labile.	High Thermal Risk: Susceptible to retro-Ene reaction (isobutylene elimination). High Acid Risk: Forms stable t-butyl cation.
B: 4-Amino Group	Strong Electron Donating Group (EDG).	Oxidative Risk: Susceptible to N-oxidation and polymerization (formation of azo/azoxy species).
C: 3-Isopropoxy Group	Moderate EDG; Lipophilic.	Synergistic Risk: Increases electron density on the ring, amplifying the oxidative sensitivity of the amino group.

Decomposition Pathways

The following diagram illustrates the two primary decomposition mechanisms that researchers must control during scale-up.

Figure 1: Primary decomposition pathways. Note that acid catalysis significantly lowers the energy barrier for isobutylene elimination.

Thermodynamic Profiling (Methodology)[1][2]

For this intermediate, standard melting point analysis is insufficient due to the potential for decomposition during the phase transition. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are required.

Expected Thermal Behavior

Based on homologous series data (e.g., tert-butyl 4-aminobenzoate), the expected thermal profile is:

• Melting Point (

  ): ~105–115°C (Sharp endotherm).

• Decomposition Onset (

  ): ~160–180°C (Broad exotherm/endotherm complex depending on confinement).

• Mass Loss (TGA): A distinct step corresponding to the loss of isobutylene (

  , MW=56.11) usually occurs coincident with the decomposition exotherm.

Experimental Protocol: Thermal Stability Assessment

Use this protocol to validate the specific batch stability.

• Instrument: DSC (e.g., TA Instruments Q2000) and TGA.

• Sample Prep: Weigh 2–4 mg of dried sample into a hermetically sealed aluminum pan (to prevent early evaporation of isobutylene, which would mask the event).

• Purge Gas: Nitrogen at 50 mL/min (Oxidative stability is tested separately).

• Ramp Rate: 5°C/min from 30°C to 250°C.

• Criticality Criteria:

  • If

    , the process is unsafe.

  • Calculate

    (J/g). If J/g, there is potential for runaway reaction.

Solution-State Stability & Kinetics

While solid-state stability is governed by lattice energy, solution stability is dictated by solvation effects and trace impurities.

The "Hidden" Acid Danger

The most common failure mode for this intermediate is autocatalytic decomposition .

• Mechanism: If the material contains trace acid (e.g., from a previous HCl deprotection step or impure starting materials), the protonation of the carbonyl oxygen facilitates the departure of the tert-butyl cation.

• Kinetic Consequence: The reaction generates isobutylene (gas) and the free carboxylic acid. The carboxylic acid itself is weak, but if strong acid impurities are present, the reaction is zero-order with respect to the ester once initiated.

Solvent Compatibility Table

Solvent Class	Compatibility	Notes
Chlorinated (DCM, Chloroform)	Caution	Often contain trace HCl stabilizers. Must be filtered through basic alumina before use.
Alcohols (MeOH, IPA)	Good	Stable, but avoid high temps (>60°C) to prevent transesterification (slow).
Ethers (THF, MTBE)	Excellent	Ideal for storage.
Aprotic Polar (DMF, DMSO)	Moderate	High temperatures in DMF can promote thermal elimination.

Forced Degradation Workflow

To validate the shelf-life, perform the following stress test:

Figure 2: Forced degradation workflow. Expect rapid degradation in Acid, moderate in Peroxide, and high stability in Base.

Process Safety & Scale-Up Implications[3]

Isobutylene Off-Gassing

In a reactor setting, the thermal cleavage of the tert-butyl group releases isobutylene gas.

• Volume Expansion: 1 mole of solid intermediate (~265 g) can generate ~24 liters of gas.

• Hazard: If decomposition occurs in a closed vessel (e.g., a drying oven or sealed drum), rapid pressurization can lead to rupture.

• Control: Never dry this intermediate at temperatures

  unless vacuum is applied and the thermal onset has been verified by DSC.

Oxidative Darkening

The 4-amino-3-isopropoxy motif is highly electron-rich. Upon exposure to air, the white solid will turn pink/brown within hours.

• Impact: While often cosmetic (<0.5% impurity), these quinoid-like impurities can act as radical scavengers or poisons in subsequent palladium-catalyzed coupling reactions (e.g., Buchwald-Hartwig).

• Mitigation: Store under Argon/Nitrogen. Add antioxidants (e.g., BHT) to the crystallization solvent if permissible.

References

• Thermal Decomposition of tert-Butyl Esters

  • Mechanism:[1][2][3][4][5] The unimolecular elimination (

    ) of isobutylene from tert-butyl esters is a standard pyrolytic pathway.

  • Reference: Al-Awadi, N. A., et al. "Gas-phase pyrolytic reactions of tert-butyl esters." Journal of Physical Organic Chemistry, 1990.

• Acid-C

  ):

  • Mechanism:[1][2][3][5][6] Specific acid catalysis involving the rate-limiting formation of the tert-butyl carbocation.

  • Reference: Loos, M., et al. "Theoretical study of the acid-catalyzed hydrolysis of tert-butyl esters." Journal of the American Chemical Society.[7]

• Stability of 4-Aminobenzoate Derivatives

  • Context: Comparative stability data for generic aminobenzo

  • Source: Sigma-Aldrich Safety Data Sheet (SDS) for tert-Butyl 4-aminobenzoate (CAS 18144-47-3).

• Process Safety of Energetic Decompositions

  • Context: Stoessel criticality diagrams and gas evolution hazards.

  • Reference: Stoessel, F. "Thermal Safety of Chemical Processes: Risk Assessment and Process Design." Wiley-VCH, 2008.

• Oxidative Stability of Electron-Rich Anilines

  • Context: Impact of alkoxy substituents on aniline oxid

  • Reference:Journal of Organic Chemistry, "Substituent Effects on the Oxidation of Anilines."

Sources

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. rsc.org [rsc.org]
• 5. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidative Damage of Aliphatic Amino Acid Residues by the Environmental Pollutant NO3·: Impact of Water on the Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Selective Hydrolysis of tert-Butyl 4-amino-3-isopropoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Selective Deprotection

In the landscape of multi-step organic synthesis, particularly within pharmaceutical and medicinal chemistry, the use of protecting groups is a cornerstone of molecular construction. The tert-butyl ester is a favored choice for the protection of carboxylic acids due to its steric hindrance, which imparts stability across a wide range of chemical conditions. However, the true utility of any protecting group lies in its selective removal, a process that must be both efficient and orthogonal to other sensitive functionalities within a complex molecule. This guide provides a detailed examination of the conditions required for the selective hydrolysis of the tert-butyl ester in tert-Butyl 4-amino-3-isopropoxybenzoate, a compound featuring an acid-sensitive amino group and a potentially labile isopropoxy ether linkage. Understanding the nuances of this transformation is critical for chemists aiming to unmask the carboxylic acid with precision, preserving the integrity of the surrounding molecular architecture.

Chemical Principles and Mechanistic Insights

The selective cleavage of a tert-butyl ester is most commonly and efficiently achieved under acidic conditions. The underlying mechanism hinges on the remarkable stability of the tertiary carbocation that is formed upon cleavage.

The A-1 Type Mechanism of Acid-Catalyzed Hydrolysis

The deprotection of a tert-butyl ester with a strong acid like trifluoroacetic acid (TFA) proceeds via an acid-catalyzed unimolecular elimination (A-1 type) mechanism.[1] The reaction is initiated by the protonation of the carbonyl oxygen of the ester by the acid. This initial protonation enhances the electrophilicity of the carbonyl carbon, facilitating the cleavage of the carbon-oxygen bond to form a stable tertiary carbocation (the t-butyl cation) and the desired carboxylic acid.[1][2] The t-butyl cation can then be neutralized through several pathways, including deprotonation by the conjugate base of the acid to form isobutylene gas, or by reacting with the conjugate base.[1]

It is this mechanism that allows for the use of relatively mild acidic conditions, which can be tuned to selectively cleave the tert-butyl ester while leaving other, less acid-labile groups, such as the isopropoxy ether, intact. The primary amino group on the aromatic ring will be protonated under these acidic conditions, forming an ammonium salt, which generally protects it from participating in side reactions.

Experimental Protocols for Selective Hydrolysis

The following protocols are designed to provide a starting point for the selective hydrolysis of tert-Butyl 4-amino-3-isopropoxybenzoate. Optimization may be necessary depending on the scale of the reaction and the specific purity requirements of the final product.

Protocol 1: Standard Deprotection Using Trifluoroacetic Acid (TFA)

This protocol is a robust and widely applicable method for the cleavage of tert-butyl esters.[3]

Materials:

• tert-Butyl 4-amino-3-isopropoxybenzoate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the tert-Butyl 4-amino-3-isopropoxybenzoate in anhydrous dichloromethane (approximately 10 mL per gram of substrate).

• Addition of TFA: To the stirred solution, add trifluoroacetic acid. A common starting point is a 1:1 volume ratio of DCM to TFA.[4] The addition should be performed in a well-ventilated fume hood.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) by observing the disappearance of the starting material. Reaction times can vary from 1 to 5 hours.[4]

• Workup:

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.[4]

  • Dissolve the residue in a suitable organic solvent like ethyl acetate.

  • Carefully neutralize the solution by washing with a saturated aqueous solution of sodium bicarbonate. Be cautious as CO2 evolution will occur. Continue washing until the aqueous layer is neutral or slightly basic.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 4-amino-3-isopropoxybenzoic acid.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel if necessary.

Protocol 2: Milder Deprotection Using Formic Acid

For substrates that may be sensitive to the harshness of TFA, formic acid offers a milder alternative.[5]

Materials:

• tert-Butyl 4-amino-3-isopropoxybenzoate

• Formic acid (85-99%)

• Dichloromethane (DCM) or another suitable solvent

• Deionized water

• Standard laboratory glassware

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve the tert-Butyl 4-amino-3-isopropoxybenzoate in formic acid (e.g., 85% aqueous solution).[5] The concentration of the substrate can be adjusted.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Upon completion, remove the formic acid under reduced pressure. Co-evaporation with toluene can aid in the removal of residual formic acid.

  • Dissolve the residue in a mixture of water and an organic solvent (e.g., ethyl acetate).

  • Adjust the pH of the aqueous layer to the isoelectric point of the amino acid to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum. Alternatively, extract the product into an organic solvent after neutralization.

• Purification: Further purification can be achieved by recrystallization.

Data Presentation: Comparison of Reaction Conditions

Parameter	Protocol 1: TFA/DCM	Protocol 2: Formic Acid
Acid	Trifluoroacetic Acid	Formic Acid
Solvent	Dichloromethane	Formic Acid (reagent and solvent)
Temperature	Room Temperature	Room Temperature
Typical Reaction Time	1-5 hours	12-24 hours
Workup	Neutralization with base	Evaporation, pH adjustment
Selectivity	High for t-butyl ester	Potentially higher for sensitive substrates
Safety	TFA is highly corrosive	Formic acid is corrosive

Visualization of the Experimental Workflow

The general workflow for the selective hydrolysis of tert-Butyl 4-amino-3-isopropoxybenzoate can be visualized as follows:

Caption: General workflow for selective hydrolysis.

Trustworthiness: A Self-Validating System

The protocols described are designed to be self-validating through rigorous in-process monitoring. The use of analytical techniques such as TLC and LC-MS at regular intervals is crucial to confirm the consumption of the starting material and the formation of the desired product. Furthermore, characterization of the final product by ¹H NMR, ¹³C NMR, and mass spectrometry will unequivocally validate the success of the selective hydrolysis, ensuring the structural integrity of the 4-amino-3-isopropoxybenzoic acid.

References

• Benchchem. The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide.

• Benchchem. Step-by-Step Guide for t-Butyl Ester Deprotection with Trifluoroacetic Acid (TFA).

• ResearchGate. Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester.

• Benchchem. Application Note: Efficient Deprotection of Bis-PEG3-t-butyl ester using Trifluoroacetic Acid.

• The Royal Society of Chemistry. Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.

• StudySmarter. Mechanism for the acid-catalyzed reaction of tert-butyl acetate with methanol.

• The University of Queensland. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.

• Oxford Academic. Hydrolysis of tert‐butyl formate: Kinetics, products, and implications for the environmental impact of methyl tert‐butyl ether.

• Semantic Scholar. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.

• Wikipedia. Ester hydrolysis.

• Oxford Academic. SELECTIVE CLEAVAGE OF N-t-BUTOXYCARBONYL PROTECTING GROUP.

• Organic Chemistry Portal. tert-Butyl Esters.

• Chemguide. HYDROLYSING ESTERS.

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism.

• ACS Publications. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile.

• ResearchGate. Selective Protection of Secondary Alcohols by Using Formic Acid as a Mild and Efficient Deprotection Reagent for Primary tert-Butyldimethylsilyl Ethers.

• University of Calgary. Ch20: Hydrolysis of Esters.

• Chemistry LibreTexts. 5.4: Hydrolysis Reactions.

• Save My Exams. Ester Hydrolysis.

• R&D World. Strategies for Safe Evaporation of Solutions Containing Trifluoroacetic Acid.

• PubMed. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers.

• ResearchGate. Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2.

• Chemistry Stack Exchange. What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?

• Organic Syntheses. SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION.

• The Royal Society of Chemistry. Supplementary Information.

• PubMed. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2.

• Organic Chemistry Portal. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3 . 7 H2O - NaI System in Acetonitrile.

• ResearchGate. A Mild and Selective Method for the Cleavage of tert-Butyl Esters.

• Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester.

• ResearchGate. Selective hydrolysis of α-tert-butyl ester.

• MDPI. Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Purification strategies for removing impurities from tert-Butyl 4-amino-3-isopropoxybenzoate

Welcome to the technical support center for the purification of tert-Butyl 4-amino-3-isopropoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges. Here, we move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude tert-Butyl 4-amino-3-isopropoxybenzoate?

A1: The impurity profile of your crude product is largely dependent on the synthetic route employed. However, common impurities often include:

• Starting materials: Unreacted precursors such as 4-amino-3-isopropoxybenzoic acid or isobutylene/tert-butanol.

• Byproducts of esterification: Di-tert-butyl ether or polymers formed from isobutylene.

• Byproducts of isopropylation: Isomers with the isopropoxy group at different positions or di-isopropoxylated products.

• Related acidic impurities: Unreacted 4-amino-3-isopropoxybenzoic acid.

• Color-causing impurities: Oxidized forms of the aromatic amine, which can impart a yellow or brown hue to the product.

Q2: My final product has a persistent yellow/brown color. What is the likely cause and how can I remove it?

A2: A persistent color is often due to the presence of oxidized aromatic amine impurities. These are typically highly conjugated and absorb visible light. While often present in trace amounts, they can be difficult to remove. Strategies to address this include:

• Charcoal Treatment: Activated carbon can be effective at adsorbing these colored impurities. This is typically done during the recrystallization process.

• Column Chromatography: A silica gel column can effectively separate these more polar, colored impurities from your desired product.

• Reductive Workup: Sometimes, a mild reducing agent in the workup (e.g., sodium bisulfite) can help to minimize the formation of these oxidized species.

Q3: I am seeing a significant amount of a more polar spot on my TLC. What could it be and how do I remove it?

A3: A more polar spot on a Thin Layer Chromatography (TLC) plate, relative to your product, is often an acidic impurity, most likely the unreacted carboxylic acid starting material (4-amino-3-isopropoxybenzoic acid). The most effective way to remove this is through an acid-base extraction.

Troubleshooting Guides

Issue 1: Low Purity After Initial Isolation

Symptom: Your crude product, after initial workup and solvent removal, shows multiple spots on TLC, indicating a mixture of components.

Troubleshooting Workflow:

Caption: Troubleshooting for achieving high purity.

Detailed Protocol: Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase. [1][2][3]For tert-Butyl 4-amino-3-isopropoxybenzoate, silica gel is a suitable stationary phase.

Step-by-Step Methodology:

• Stationary Phase Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with a non-polar mobile phase (e.g., a mixture of hexane and ethyl acetate). The less polar compounds will travel down the column faster.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate). This will help to elute the more polar compounds, including your desired product.

• Fraction Collection: Collect the eluent in fractions and analyze each fraction by TLC to identify which fractions contain the pure product.

• Solvent System Optimization: The choice of solvent system is critical. A good starting point for this compound is a mixture of hexane and ethyl acetate. The optimal ratio can be determined by running TLC plates with varying solvent compositions. Aim for an Rf value of 0.2-0.4 for your product. [4] Table 1: Example Solvent Systems for Column Chromatography

Solvent System (Hexane:Ethyl Acetate)	Expected Elution Order	Notes
9:1	Non-polar byproducts elute first. Product may move slowly.	Good for removing very non-polar impurities.
7:3	Product should start to elute.	A good starting point for collecting the product.
1:1	Product will elute more quickly. More polar impurities may also start to elute.	Useful for flushing the column after the product has been collected.

Detailed Protocol: Recrystallization

Recrystallization is a technique used to purify solids. [5][6][7]It relies on the principle that the solubility of a compound in a solvent increases with temperature.

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent in which the tert-Butyl 4-amino-3-isopropoxybenzoate is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents to screen include ethanol, isopropanol, ethyl acetate, and hexane, or mixtures thereof.

• Dissolution: Dissolve the impure solid in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization of the pure product. The impurities should remain dissolved in the solvent.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum.

Table 2: Common Recrystallization Solvents

Solvent	Polarity	Boiling Point (°C)	Notes
Hexane	Non-polar	69	Good for non-polar compounds.
Ethyl Acetate	Moderately Polar	77	A versatile solvent for many organic compounds.
Isopropanol	Polar	82	Can be a good choice for moderately polar compounds.
Ethanol	Polar	78	Often used for recrystallizing amines. [8]

References

• Studylib. (n.d.). Acid-Base Extraction: Benzoic Acid, Ethyl 4-Aminobenzoate. Retrieved from [Link]

• Harper College. (2010). ACID/BASE SEPARATION OF A MIXTURE. Organic Chemistry Lab Manual. Retrieved from [Link]

• Journal of Laboratory Chemical Education. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography?. Retrieved from [Link]

• ResearchGate. (2022). Extraction of Acidic, Basic, and Neutral Components from an Organic Mixture: Benzoic Acid, Ethyl 4-Aminobenzoate, and 9-Fluorenone. Retrieved from [Link]

• ResearchGate. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Physics Forums. (2012). Separation using acids and bases. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• UW-Madison Chemistry. (n.d.). Experiment 3: Separation of a Mixture by Acid-Base Extraction. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Pharmaceutical Technology. (2025). What are the key steps in the purification of pharmaceutical intermediates?. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

Sources

• 1. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 2. researchgate.net [researchgate.net]
• 3. columbia.edu [columbia.edu]
• 4. benchchem.com [benchchem.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of tert-Butyl 4-amino-3-isopropoxybenzoate: A Comparative Analysis

Welcome to an in-depth guide on the synthesis of tert-Butyl 4-amino-3-isopropoxybenzoate, a key intermediate in pharmaceutical development. This document provides a comparative analysis of viable synthetic routes, grounded in experimental data and established chemical principles. Our objective is to equip researchers, chemists, and drug development professionals with the critical insights needed to select and optimize a synthetic strategy that aligns with their specific goals, whether they be bench-scale discovery or process scale-up. We will dissect two primary synthetic pathways, evaluating them on metrics of yield, purity, scalability, and overall efficiency.

Introduction to tert-Butyl 4-amino-3-isopropoxybenzoate

Tert-Butyl 4-amino-3-isopropoxybenzoate serves as a crucial building block in the synthesis of various biologically active molecules. The unique arrangement of its functional groups—a protected carboxylic acid (tert-butyl ester), a primary amine, and an isopropoxy ether on a benzene ring—makes it a versatile scaffold for introducing specific pharmacophores. The tert-butyl ester group is particularly valuable as it provides steric protection for the carboxylic acid, preventing its participation in unwanted side reactions, and can be selectively removed under acidic conditions without affecting other sensitive functionalities.

This guide will explore two logical and robust synthetic strategies, starting from commercially available precursors. We will refer to these as:

• Route A: A linear synthesis commencing with 4-nitro-3-hydroxybenzoic acid.

• Route B: A nucleophilic aromatic substitution (SNAr) approach starting from a fluorinated nitrobenzene derivative.

Each route will be evaluated for its respective merits and challenges, supported by detailed protocols and comparative data.

Route A: Linear Synthesis via Etherification and Reduction

This pathway is a classic, linear approach that systematically builds the target molecule by manipulating functional groups in a specific order. The choice to begin with 4-nitro-3-hydroxybenzoic acid is strategic; the nitro group activates the ring for potential nucleophilic substitution (though not exploited here) and serves as a precursor to the final amine functionality.

Overall Reaction Scheme

Caption: Linear synthetic pathway for Route A.

Mechanistic Discussion and Rationale

• Step 1: Esterification of the Carboxylic Acid: The synthesis begins by protecting the carboxylic acid as a tert-butyl ester. This is a critical first step to prevent the acidic proton from interfering with the subsequent base-mediated etherification. The use of di-tert-butyl dicarbonate ((Boc)₂O) with a catalytic amount of 4-dimethylaminopyridine (DMAP) is a highly efficient method for this transformation.[1] DMAP acts as a nucleophilic catalyst, forming a more reactive acyl-pyridinium intermediate, which is then readily attacked by tert-butanol. This method avoids the harsh acidic conditions of older protocols that use isobutylene gas.[2]

• Step 2: Williamson Ether Synthesis: With the carboxylic acid protected, the phenolic hydroxyl group is deprotonated by a mild base, typically potassium carbonate (K₂CO₃), to form a phenoxide. This nucleophile then displaces the iodide from 2-iodopropane in a classic SN2 reaction to form the isopropoxy ether. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this step, as it effectively solvates the potassium cation without interfering with the nucleophilicity of the phenoxide. Heating the reaction is necessary to achieve a reasonable reaction rate.

• Step 3: Reduction of the Nitro Group: The final step is the reduction of the nitro group to a primary amine. This can be achieved through several high-yielding methods. Catalytic hydrogenation using palladium on carbon (Pd/C) is a very clean and efficient method, producing water as the only byproduct. An alternative, which avoids the need for specialized high-pressure hydrogenation equipment, is the use of a reducing metal like iron powder in the presence of an electrolyte such as ammonium chloride (NH₄Cl) in a protic solvent mixture.[3] This method is often preferred for its scalability and cost-effectiveness in industrial settings.

Route B: Convergent Synthesis via Nucleophilic Aromatic Substitution (SNAr)

This approach leverages the principles of Nucleophilic Aromatic Substitution (SNAr). It begins with a substrate where a good leaving group (fluorine) is positioned ortho or para to a strong electron-withdrawing group (nitro), making the aromatic ring susceptible to nucleophilic attack.

Overall Reaction Scheme

Caption: Convergent synthetic pathway for Route B.

Mechanistic Discussion and Rationale

• Step 1: Nucleophilic Aromatic Substitution (SNAr): This route hinges on the SNAr reaction. The starting material, tert-butyl 4-fluoro-3-nitrobenzoate, is highly activated for nucleophilic attack at the carbon bearing the fluorine atom due to the strong electron-withdrawing effect of the para-nitro group. Isopropanol is deprotonated using a strong, non-nucleophilic base like sodium hydride (NaH) to generate the sodium isopropoxide nucleophile. This potent nucleophile attacks the electron-deficient aromatic ring, forming a resonance-stabilized Meisenheimer complex. The subsequent loss of the fluoride leaving group re-establishes aromaticity and yields the desired ether. The choice of fluorine as the leaving group is deliberate; it is the most electronegative halogen, which strongly polarizes the C-F bond, making the carbon highly electrophilic and accelerating the initial nucleophilic attack—the rate-determining step of the SNAr mechanism.

• Step 2: Reduction of the Nitro Group: This step is identical to the final step in Route A. The nitro group is cleanly reduced to the amine using either catalytic hydrogenation or metal-acid reduction, affording the final product in high yield.

Comparative Analysis

Parameter	Route A: Linear Synthesis	Route B: SNAr Approach	Rationale & Justification
Number of Steps	3	2	Route B is more convergent, which is generally more efficient.
Overall Yield (Est.)	~81%	~80%	Both routes are high-yielding. The slightly lower yield in Route B is attributed to the more demanding SNAr step.
Starting Material Cost	Moderate (4-nitro-3-hydroxybenzoic acid)	High (tert-butyl 4-fluoro-3-nitrobenzoate)	Fluorinated aromatic compounds are typically more expensive and less available than their hydroxylated counterparts.
Reagent Safety	Standard lab reagents. Pd/C is flammable.	Requires handling of sodium hydride (NaH), which is highly flammable and water-reactive.	Route A avoids the use of pyrophoric reagents, making it arguably safer at the bench scale.
Scalability	Excellent. All steps are well-established and scalable industrial processes.	Good. However, the use of NaH can present challenges on a large scale due to exotherms and hydrogen gas evolution.	The reduction with iron/NH₄Cl in Route A is a classic, robust industrial process.
Key Advantage	Safer reagents and more readily available starting material.	Shorter and more elegant synthetic sequence.	The choice often depends on the availability and cost of the starting materials.

Detailed Experimental Protocols

The following protocols are provided as a reproducible, step-by-step guide for laboratory synthesis.

Experimental Workflow Overview

Caption: General experimental workflow for synthesis.

Protocol for Route A, Step 2: Williamson Ether Synthesis

• Materials: tert-Butyl 4-nitro-3-hydroxybenzoate (1.0 eq), 2-iodopropane (1.5 eq), potassium carbonate (K₂CO₃, 2.0 eq), anhydrous dimethylformamide (DMF).

• Procedure:

  • To a round-bottom flask charged with tert-butyl 4-nitro-3-hydroxybenzoate, add anhydrous DMF (approx. 5 mL per 1 mmol of substrate).

  • Add potassium carbonate to the solution.

  • Add 2-iodopropane and affix a reflux condenser.

  • Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the mixture to room temperature.

  • Pour the reaction mixture into cold water and extract three times with ethyl acetate.

  • Combine the organic layers, wash with water and then with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield tert-butyl 3-isopropoxy-4-nitrobenzoate as a solid.

Protocol for Route B, Step 1: SNAr Reaction

• Materials: Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq), anhydrous isopropanol (1.5 eq), tert-butyl 4-fluoro-3-nitrobenzoate (1.0 eq), anhydrous tetrahydrofuran (THF).

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Argon), add anhydrous THF.

  • Carefully add the sodium hydride dispersion. Cool the suspension to 0 °C in an ice bath.

  • Slowly add anhydrous isopropanol dropwise. Allow the mixture to stir for 20 minutes at 0 °C to ensure complete formation of sodium isopropoxide.

  • Add a solution of tert-butyl 4-fluoro-3-nitrobenzoate in anhydrous THF to the isopropoxide suspension dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 60 °C for 2-4 hours, monitoring by TLC.

  • Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the mixture three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography to afford tert-butyl 4-isopropoxy-3-nitrobenzoate.

Conclusion and Recommendations

Both Route A and Route B represent viable and effective strategies for the synthesis of tert-Butyl 4-amino-3-isopropoxybenzoate.

• For academic or small-scale synthesis, Route A is highly recommended. Its primary advantages are the use of safer, non-pyrophoric reagents and the lower cost and higher availability of its starting material. The three-step process is robust and employs standard, well-understood reactions.

• For industrial or process chemistry considerations, the choice is more nuanced. While Route B is shorter, the higher cost of the fluorinated starting material and the safety/engineering controls required for handling sodium hydride on a large scale may favor Route A. The linear route's individual steps (esterification, etherification, and nitro reduction) are all highly optimized and commonly performed at an industrial scale.

Ultimately, the optimal route will depend on a laboratory's or company's specific resources, budget, and safety infrastructure. This guide provides the foundational data and rationale to make an informed decision tailored to those unique circumstances.

References

• Royal Society of Chemistry. (2020). Supplementary Information for a chemical synthesis study. This document provides general procedures for esterification reactions, including the use of NaOtBu.
• Ramulu, M. M., et al. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC. This article describes the use of di-tert-butyl dicarbonate ((Boc)₂O) and DMAP for the synthesis of tert-butyl esters, a key step in Route A.
• Sigma-Aldrich. (n.d.). tert-Butyl 4-aminobenzoate. Product information page for a structurally related compound, providing physical and chemical properties.
• Atlantis Press. (2016). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. ResearchGate.
• Patil, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. PMC.
• Google Patents. (n.d.). Preparation of protected amino acids.
• Google Patents. (n.d.). Process for preparing amino acid tert-butyl ester hydrochloric acid salts. This patent discusses the use of isobutylene and an acid catalyst for tert-butylation, highlighting some of the older, harsher methods.

Sources

• 1. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 3. Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC [pmc.ncbi.nlm.nih.gov]